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Compound of Interest

Compound Name: N,6-dimethylpicolinamide

CAS No.: 107427-69-0

Cat. No.: B009953

Get Quote

Executive Summary & Structural Rationale
Poly (ADP-ribose) polymerase (PARP) inhibitors have revolutionized the treatment of BRCA-

mutated cancers via synthetic lethality.[1][2][3] While first-generation inhibitors (e.g., Olaparib)

utilize a benzamide or phthalazinone core to mimic nicotinamide, next-generation optimization

often focuses on the "capping" groups to improve metabolic stability, blood-brain barrier (BBB)

penetration, and solubility.

The

-dimethylpicolinamide moiety serves as a bioisostere for the benzamide pharmacophore.

Mechanistic Role: The amide functionality forms critical hydrogen bonds with Gly863 and

Ser904 in the PARP-1 catalytic pocket (nicotinamide binding domain).

Structural Advantage: The pyridine nitrogen reduces lipophilicity (logP) compared to a phenyl

ring, improving aqueous solubility. The 6-methyl group provides steric bulk that can restrict
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conformation, potentially enhancing selectivity or metabolic stability by blocking the

oxidation-prone 6-position.

This guide details the modular synthesis of this moiety and its coupling to a PARP-binding

scaffold (e.g., a phthalazinone-piperazine core).

Retrosynthetic Analysis & Strategy
The synthesis is approached via a convergent strategy. The molecule is disconnected at the

linker region, separating the PARP-binding Core (Scaffold) from the Solubility/Binding Cap (the

Picolinamide).
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Figure 1: Retrosynthetic disconnection showing the modular assembly of the inhibitor.

Experimental Protocols
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Module A: Synthesis of the -Dimethylpicolinamide
Moiety
This protocol yields the activated "cap" ready for coupling. The specific target is 6-methyl-

-methylpicolinamide derivatives, often functionalized at the 4-position if acting as a linker, or
used as a terminal cap.

Reagents:

Starting Material: 6-Methylpicolinic acid (CAS: 934-60-1)

Amine Source: Methylamine (2.0 M in THF)

Coupling Agent: HATU or T3P (Propylphosphonic anhydride)

Base: DIPEA (

-Diisopropylethylamine)

Step-by-Step Protocol:

Activation:

Charge a reaction vessel with 6-Methylpicolinic acid (1.0 eq) and anhydrous DMF (10

volumes).

Add DIPEA (3.0 eq) and stir at 0°C for 10 minutes.

Add HATU (1.2 eq) portion-wise. Note: HATU is preferred over EDCI for pyridine acids to

minimize racemization (if chiral) and improve yield.

Stir for 30 minutes at 0°C to form the activated ester.

Amidation:

Add Methylamine (2.0 M in THF, 1.5 eq) dropwise via syringe pump to control exotherm.

Allow the reaction to warm to Room Temperature (20–25°C) and stir for 4–6 hours.
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Monitoring: Check reaction progress via LC-MS (Target Mass: [M+H]+ = 151.08 for the

simple cap).

Work-up & Isolation:

Dilute the mixture with EtOAc and wash with saturated NaHCO₃ (2x) and Brine (1x).

Dry organic layer over Na₂SO₄, filter, and concentrate in vacuo.[4]

Purification: If necessary, purify via flash column chromatography (SiO₂, 0–5% MeOH in

DCM).

Critical Quality Attribute (CQA): The ¹H-NMR should show a distinct doublet/broad singlet for

the

-methyl amide proton (~2.8–3.0 ppm) and a singlet for the 6-methyl group (~2.5 ppm).

Module B: Coupling to the PARP Scaffold (Convergent
Step)
This step assumes the use of a piperazine-linked phthalazinone core (common in

Olaparib/AZD2461 analogs). We will couple a 4-carboxy-substituted version of the picolinamide

cap to the piperazine core.

Reaction Scheme: Scaffold-NH + HOOC-Picolinamide-Cap → Scaffold-N-CO-Picolinamide-

Cap

Protocol:

Dissolution: Dissolve the Phthalazinone-Piperazine Core (1.0 eq) in DMF/DMAc

(dimethylacetamide).

Coupling:

Add the Carboxy-functionalized

-dimethylpicolinamide (1.1 eq).

Add T3P (50% in EtOAc) (2.0 eq) and Triethylamine (4.0 eq).
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Why T3P? T3P is chosen here for its low toxicity and easy work-up (water-soluble

byproducts), crucial for late-stage pharmaceutical intermediates.

Reaction: Stir at ambient temperature for 12 hours.

Quench: Pour into ice-water. The product often precipitates as a white/off-white solid.

Filtration: Collect the solid by vacuum filtration. Wash with water and diethyl ether.

Analytical Data & Quality Control
The following table summarizes the expected analytical profile for a successful synthesis.

Parameter Specification Method

Appearance White to pale yellow solid Visual Inspection

Purity > 98.0% (AUC)
HPLC (C18 column, ACN/H₂O

+ 0.1% TFA)

Identity (NMR)

Presence of 6-Me singlet (~2.5

ppm) & N-Me doublet (~2.9

ppm)

¹H-NMR (400 MHz, DMSO-d₆)

Residual Solvent < 5000 ppm (DMF/EtOAc) GC-Headspace

Chiral Purity > 99% ee (if scaffold is chiral) Chiral SFC or HPLC

Mechanistic Workflow & Troubleshooting
The following diagram illustrates the decision matrix during the synthesis, particularly for

troubleshooting low yields in the pyridine amidation step.
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Start: 6-Methylpicolinic Acid Activation

LC-MS Check: Activated Ester Formed?

Add Methylamine (THF)

Yes

Troubleshoot: Moisture in DMF?
Resynthesize with fresh HATU

No

Conversion > 95%?

Aqueous Workup & Isolation

Yes

Troubleshoot: Steric Hindrance?
Switch to Acid Chloride (SOCl2) method

No (Stalled)
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Figure 2: Process decision tree for the synthesis of the picolinamide moiety.

Safety & Handling
Potency Warning: PARP inhibitors are potent bioactive compounds. All solids should be

handled inside a Class II Biological Safety Cabinet or a localized exhaust hood with HEPA

filtration.

Reagent Safety: HATU is a sensitizer. Methylamine is a volatile, toxic gas (supplied in

solution); handle in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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